molecular formula C10H13NO B8702070 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-9-ol

6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-9-ol

Cat. No.: B8702070
M. Wt: 163.22 g/mol
InChI Key: CVNHXFZQLVNFRS-UHFFFAOYSA-N
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Description

6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-9-ol is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NO

Molecular Weight

163.22 g/mol

IUPAC Name

6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol

InChI

InChI=1S/C10H13NO/c12-9-6-2-1-4-8-5-3-7-11-10(8)9/h3,5,7,9,12H,1-2,4,6H2

InChI Key

CVNHXFZQLVNFRS-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=C(C(C1)O)N=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of acetic acid 6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl ester (53.26 g, 0.259 mol) in methanol (350 mL) was added K2CO3 (72.98 g, mol) and the resultant mixture was stirred at room temperature overnight. The mixture was poured into water (350 mL) and extracted with CHCl3(3×300 mL). The combined organic extracts were dried (Na2SO4), and concentrated to provide 41.70 g of 6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol.
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Synthesis routes and methods II

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1 mL of 1 M tetrabutylammonium fluoride-tetrahydrofuran solution was added to the compound obtained in the above 1, and stirred at 50° C. for 4 hours. Then, the reaction liquid was cooled to room temperature. Water was added to the reaction liquid, and extracted with ethyl acetate. The ethyl acetate layer was washed with saturated saline water, and dried with anhydrous sodium sulfate. The solvent was evaporated off under reduced pressure, and the residue was separated and purified through basic silica gel column chromatography (hexane/ethyl acetate=9/1 to 4/1) to obtain 19 mg of a racemate of the entitled compounds. The racemate was optically resolved in an optically-active column (Daicel's CHRALPAC AD column, 2 cm×25 cm; 0.1% diethylamine, hexane/isopropyl alcohol=9/1; flow rate, 20 mL/min). From the former fraction (retention time; 8.1 min), 6.4 mg of (7S,9R)-7-(spiro[8-aza-bicyclo[3.2.1]octa-3,1′(3′H)-isobenzofuran]-8-ylmethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol was obtained; and from the latter fraction (retention time; 9.8 min), 6.4 mg of the (7R,9S) form was obtained, both as a white powder.
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